Cas no 833434-85-8 (5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide)

5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide structure

833434-85-8 structure

Product Name:5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide

CAS No:833434-85-8

MF:C₁₁H₁₂ClN₅OS₃

MW:361.893876075745

CID:6509615

PubChem ID:2235466

Update Time:2025-08-04

5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide
- 4-Pyrimidinecarboxamide, 5-chloro-2-(methylthio)-N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]-
- Inchi： 1S/C11H12ClN5OS3/c1-3-4-20-11-17-16-10(21-11)15-8(18)7-6(12)5-13-9(14-7)19-2/h5H,3-4H2,1-2H3,(H,15,16,18)
- InChI Key： LVKPCKQGUWCOFV-UHFFFAOYSA-N
- SMILES： C1(SC)=NC=C(Cl)C(C(NC2=NN=C(SCCC)S2)=O)=N1

Experimental Properties

Density: 1.52±0.1 g/cm3(Predicted)
pka: 4.28±0.50(Predicted)

5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-18321027-0.1g		833434-85-8	90%	0.1g	$804.0	2023-09-19
Enamine	EN300-18321027-0.25g		833434-85-8	90%	0.25g	$840.0	2023-09-19
Enamine	EN300-18321027-0.5g		833434-85-8	90%	0.5g	$877.0	2023-09-19
Enamine	EN300-18321027-1g		833434-85-8	90%	1g	$914.0	2023-09-19
Enamine	EN300-18321027-2.5g		833434-85-8	90%	2.5g	$1791.0	2023-09-19
Enamine	EN300-18321027-5g		833434-85-8	90%	5g	$2650.0	2023-09-19
Enamine	EN300-18321027-10g		833434-85-8	90%	10g	$3929.0	2023-09-19
Enamine	EN300-18321027-0.05g		833434-85-8	90%	0.05g	$768.0	2023-09-19

5-chloro-2-methylsulfanyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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